2-[(4-fluorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-(2-phenylsulfanylethyl)acetamide
• InChI: InChI=1S/C16H16FNOS2/c17-13-6-8-15(9-7-13)21-12-16(19)18-10-11-20-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,18,19)
• InChI Key: YWNPBMVEOXMMSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCCNC(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNOS2
• Molecular Weight: 321.4 g/mol
• CAS No.: 337923-33-8

Description

“2-[(4-fluorophenyl)sulfanyl]-N-[2-(phenylsulfanyl)ethyl]acetamide” is a chemical compound with the molecular formula C16H16FNOS2. It is available from various suppliers.

Molecular Structure Analysis

The molecular structure of this compound consists of a fluorophenyl group, a phenylsulfanyl group, and an acetamide group.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 321.43. Other physical and chemical properties such as melting point, boiling point, and density were not available in the sources I found.

Scientific Research Applications

Quantum Chemical Insight and Molecular Docking

A study on a similar molecule, "2- [(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluoro- phenyl)acetamide," highlighted its synthesis and characterization, with a focus on its antiviral potency against SARS-CoV-2. The research included quantum chemical insights into its molecular structure, natural bond orbital calculations, vibrational assignments using FT-IR and FT-Raman spectra, and molecular docking against SARS-CoV-2 protein, suggesting its potential as an antiviral agent (S. Mary et al., 2020).

Antimicrobial Activity

Another study synthesized derivatives of a closely related compound, exploring their antimicrobial activity against various bacterial and fungal strains. This research aimed at discovering new antimicrobial agents with potential therapeutic applications, showcasing the versatility of these compounds in pharmaceutical chemistry (N. Badiger et al., 2013).

Synthesis Techniques and Pharmacological Evaluation

Further research involved the synthesis of 4-aryl-2-methyl-1,2,3,4-tetrahydroisoquinolines through a Pummerer-type cyclization, demonstrating the chemical versatility and potential applications of these compounds in creating pharmacologically active molecules (J. Toda et al., 2000).

Inhibition of Glutaminase

The design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors highlighted the potential of these compounds in cancer therapy. These studies emphasize the role of such molecules in inhibiting key enzymes involved in cancer cell metabolism, offering insights into their therapeutic potential (K. Shukla et al., 2012).

Anticancer and Antimicrobial Properties

Other studies focused on the synthesis and characterization of N-substituted sulfanilamide derivatives and their thermal, antimicrobial, and structural properties. These compounds were evaluated for their potential antibacterial and antifungal activities, contributing to the search for new antimicrobial and anticancer agents (M. Lahtinen et al., 2014).